Cas no 1466514-78-2 (3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate)
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate
- 3-Fluoro-3-(fluoromethyl)azetidine2,2,2-trifluoroacetate
-
- Inchi: 1S/C4H7F2N.C2HF3O2/c5-1-4(6)2-7-3-4;3-2(4,5)1(6)7/h7H,1-3H2;(H,6,7)
- InChI Key: DLUHLLFAMVZUAZ-UHFFFAOYSA-N
- SMILES: FC1(CF)CNC1.FC(C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 154
- Topological Polar Surface Area: 49.3
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449041183-250mg |
3-Fluoro-3-(fluoromethyl)azetidine2,2,2-trifluoroacetate |
1466514-78-2 | 95% | 250mg |
467.50 USD | 2021-06-15 | |
| Alichem | A449041183-1g |
3-Fluoro-3-(fluoromethyl)azetidine2,2,2-trifluoroacetate |
1466514-78-2 | 95% | 1g |
1,072.62 USD | 2021-06-15 | |
| Chemenu | CM285728-1g |
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate |
1466514-78-2 | 95%+ | 1g |
$1055 | 2023-03-07 | |
| Chemenu | CM285728-1g |
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate |
1466514-78-2 | 95%+ | 1g |
$993 | 2021-06-09 | |
| Enamine | EN300-19350612-0.05g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 0.05g |
$230.0 | 2023-05-24 | |
| Enamine | EN300-19350612-0.1g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 0.1g |
$342.0 | 2023-05-24 | |
| Enamine | EN300-19350612-0.25g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 0.25g |
$488.0 | 2023-05-24 | |
| Enamine | EN300-19350612-0.5g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 0.5g |
$769.0 | 2023-05-24 | |
| Enamine | EN300-19350612-1.0g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 1g |
$986.0 | 2023-05-24 | |
| Enamine | EN300-19350612-2.5g |
3-fluoro-3-(fluoromethyl)azetidine, trifluoroacetic acid |
1466514-78-2 | 95% | 2.5g |
$2094.0 | 2023-05-24 |
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate
Introduction to 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate (CAS No. 1466514-78-2)
3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate, identified by its CAS number 1466514-78-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluorinated heterocycles, a category known for its broad utility in drug development due to the unique electronic and steric properties imparted by fluorine atoms. The presence of both fluoromethyl and trifluoroacetate functional groups makes this molecule a particularly intriguing candidate for further exploration, especially in the context of designing novel bioactive molecules.
The trifluoroacetate moiety is particularly noteworthy, as it not only enhances the solubility of the compound in polar solvents but also contributes to its metabolic stability, which are critical factors in drug design. Additionally, the fluoromethyl group introduces a degree of lipophilicity while maintaining electronic effects that can modulate receptor binding affinities. These characteristics make 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate a promising scaffold for developing small-molecule inhibitors or modulators.
In recent years, there has been a surge in research focused on fluorinated azetidines due to their potential applications in antiviral, antibacterial, and anticancer therapies. The fluorine atoms in these compounds can significantly alter their pharmacokinetic profiles, including bioavailability and half-life, making them attractive for medicinal chemists seeking to optimize drug candidates. For instance, studies have demonstrated that fluorinated azetidines exhibit enhanced binding to certain enzymes and receptors compared to their non-fluorinated counterparts.
One of the most compelling aspects of 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate is its structural versatility. The azetidine ring provides a rigid three-membered heterocycle that can serve as a core structure for further derivatization. This flexibility allows researchers to attach various functional groups at different positions on the ring, enabling the creation of a diverse library of compounds for high-throughput screening. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques can predict how 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate interacts with biological targets at the molecular level. These predictions are invaluable for guiding experimental design and reducing the time and cost associated with drug discovery. Furthermore, computational methods can help identify potential side effects or metabolic pathways that might be affected by the presence of fluorine atoms.
The synthesis of 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate presents unique challenges due to the sensitivity of fluorinated intermediates. However, recent methodologies have improved the efficiency and scalability of its preparation. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of fluorine atoms with higher precision and yield. These advances have made it feasible to produce complex fluorinated molecules like this one on a larger scale, facilitating further research and development.
In clinical settings, compounds with structural similarities to 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate have shown promise in treating various diseases. For instance, some fluorinated azetidines have been investigated for their potential as kinase inhibitors, which are critical in cancer therapy. The ability of these compounds to modulate enzyme activity while maintaining selectivity has made them valuable candidates for clinical trials. While 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate itself may not be in clinical use yet, its structural features suggest that it could contribute to future therapeutic strategies.
The environmental impact of fluorinated compounds is also an important consideration in their development and application. While fluorine atoms offer numerous benefits in terms of pharmacological properties, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively exploring ways to mitigate these risks while retaining the advantages provided by fluorination. This includes developing biodegradable fluorinated compounds or employing green chemistry principles in their synthesis.
Future directions for research on 3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate may include exploring its derivatives as well as investigating new synthetic pathways that improve efficiency and sustainability. Additionally,the compound could serve as a building block for more complex molecules with tailored properties for specific therapeutic applications. As our understanding of fluorine chemistry continues to evolve,so too will the potential uses of this fascinating compound.
1466514-78-2 (3-Fluoro-3-(fluoromethyl)azetidine 2,2,2-trifluoroacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)